Cas no 159730-25-3 (1H-Indole-3-carbonylchloride, 5,6-dimethyl-)

• Product Name: 1H-Indole-3-carbonylchloride, 5,6-dimethyl-
• CAS No: 159730-25-3
• MF: C₁₁H₁₀ClNO
• MW: 207.656201839447
• CID: 109322
• PubChem ID: 45081910
• Update Time: 2025-04-18

1H-Indole-3-carbonylchloride, 5,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-carbonylchloride, 5,6-dimethyl-
• 5,6-dimethyl-1H-indole-3-carbonyl chloride
• 1H-Indole-3-carbonyl chloride, 5,6-dimethyl- (9CI)
• DTXSID40664943
• 5,6-dimethyl-1h-indole-3-carbonylchloride
• SCHEMBL3056779
• 159730-25-3

• Inchi： 1S/C11H10ClNO/c1-6-3-8-9(11(12)14)5-13-10(8)4-7(6)2/h3-5,13H,1-2H3
• InChI Key： BIALUESMEDVWOQ-UHFFFAOYSA-N
• SMILES： ClC(C1=CNC2C=C(C)C(C)=CC=21)=O

Computed Properties

• Exact Mass: 207.0452
• Monoisotopic Mass: 207.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.9A^2
• XLogP3: 3.3

Experimental Properties

• PSA: 32.86

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives